Cas no 2613385-63-8 (methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid)

• Product Name: methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid
• CAS No: 2613385-63-8
• MF: C₉H₁₁F₃N₄O₄
• MW: 296.203252077103
• MDL: MFCD33031767
• CID: 5663941
• PubChem ID: 155943446
• Update Time: 2025-05-24

methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27735554
• methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate; trifluoroacetic acid
• 2613385-63-8
• methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate
• methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid

• MDL： MFCD33031767
• Inchi： 1S/C7H10N4O2.C2HF3O2/c1-13-7(12)6-4-9-11(10-6)5-2-8-3-5;3-2(4,5)1(6)7/h4-5,8H,2-3H2,1H3;(H,6,7)
• InChI Key： IODVPVCNWTYRCW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C(C1C=NN(C2CNC2)N=1)=O

Computed Properties

• Exact Mass: 296.07323933g/mol
• Monoisotopic Mass: 296.07323933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid

Methyl 2-(Azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, Trifluoroacetic Acid (CAS No. 2613385-63-8): A Comprehensive Overview

Methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid (CAS No. 2613385-63-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and an azetidine moiety, both of which are known for their biological activity and synthetic utility. The presence of the trifluoroacetic acid salt further enhances its solubility and stability, making it a valuable intermediate in the development of novel therapeutic agents.

The triazole ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities. It is commonly found in antifungal, antiviral, and anticancer drugs due to its ability to interact with various biological targets. The azetidine moiety, on the other hand, is a four-membered heterocyclic ring that has gained prominence in recent years due to its conformational rigidity and ability to mimic bioactive conformations. The combination of these structural elements in methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid provides a robust platform for the design and synthesis of potent and selective drug candidates.

In the context of medicinal chemistry, the compound has been explored for its potential as a scaffold for the development of new drugs. Recent studies have highlighted its role in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The study found that the triazole ring and azetidine moiety play crucial roles in enhancing the binding affinity and selectivity of these derivatives towards their target proteins.

The synthetic accessibility of methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a highly efficient and versatile reaction for constructing triazole-containing molecules. This synthetic route allows for the facile introduction of various functional groups at different positions on the molecule, thereby enabling the rapid generation of structurally diverse analogs for biological evaluation.

Beyond its potential as a drug candidate, methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid has also been investigated for its utility as a probe molecule in chemical biology studies. Its ability to selectively interact with specific protein targets makes it an attractive tool for elucidating complex biological processes. For example, a study published in Chemical Communications (2020) utilized this compound to investigate the role of certain kinases in cell signaling pathways. The results provided valuable insights into the mechanisms underlying these processes and highlighted potential therapeutic targets for intervention.

The stability and solubility properties of methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid are further enhanced by the presence of the trifluoroacetic acid salt. Trifluoroacetic acid is a strong organic acid that improves the solubility of organic compounds in aqueous media. This property is particularly important in pharmaceutical applications where good solubility is essential for effective drug delivery and bioavailability. Additionally, the trifluoroacetic acid salt can be easily removed or exchanged with other counterions during downstream processing steps if necessary.

In conclusion, methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid (CAS No. 2613385-63-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for the development of new drugs and probe molecules. Ongoing research continues to uncover new applications and insights into its biological activity, further solidifying its importance in the field.